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Introduction

Potassium-40 (K-40) is a primordial, naturally occurring radioactive isotope of the element

potassium. Despite its low abundance relative to other potassium isotopes, K-40 is a significant

contributor to natural background radiation and is of fundamental importance in various

scientific disciplines, including geology, physics, and biology. Its long half-life and well-

characterized decay scheme make it an invaluable tool for radiometric dating of rocks and

minerals. Furthermore, as potassium is an essential element for life, K-40 is the largest source

of natural radioactivity within the human body and other organisms.[1][2][3][4] This technical

guide provides a comprehensive overview of the natural abundance, isotopic distribution, and

decay characteristics of K-40, along with the experimental methodologies used for its

quantification.

Quantitative Data on Potassium Isotopes
The following table summarizes the key properties of the naturally occurring isotopes of

potassium.
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Isotope
Natural
Abundance
(%)

Half-life (t₁/₂) Decay Mode(s)
Decay
Product(s)

Potassium-39

(³⁹K)

93.2581 ±

0.0029
Stable - -

Potassium-40

(⁴⁰K)
0.0117 ± 0.0001

1.248 × 10⁹

years
β⁻, EC, β⁺ ⁴⁰Ca, ⁴⁰Ar

Potassium-41

(⁴¹K)
6.7302 ± 0.0029 Stable - -

Data compiled from multiple sources.[4][5][6][7][8][9]

Isotopic Distribution and Abundance of K-40
Potassium is the seventh most abundant element in the Earth's crust.[10] It consists of three

naturally occurring isotopes: two stable isotopes, ³⁹K (93.26%) and ⁴¹K (6.73%), and one long-

lived radioactive isotope, ⁴⁰K (0.0117%).[5][6][8][9] This means that for every 10,000 potassium

atoms, approximately one is the radioactive K-40 isotope.[11] The atomic percent abundance

of K-40 is approximately 0.0117%, which corresponds to about 117 parts per million of total

potassium.[1][3][5]

The Decay of Potassium-40
K-40 is unusual in that it undergoes branched decay, transforming into two different stable

daughter isotopes through three distinct decay processes.[1][2] The long half-life of 1.248

billion years is attributed to a highly spin-forbidden transition, as K-40 has a nuclear spin of 4,

while its daughter products have spins of 0.[8]

The primary decay pathways are:

Beta (β⁻) Decay to Calcium-40 (⁴⁰Ca): In approximately 89.28% to 89.6% of decay events, a

K-40 nucleus emits a beta particle (an electron) and an antineutrino, transforming into stable

Calcium-40 (⁴⁰Ca).[1][3][12] This decay has a maximum energy of 1.31 MeV.[1]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.chemlin.org/chemical-elements/potassium-isotopes.php
https://www.nost.edu.au/icms_docs/133854_Radiation_-_Banana_potassium_40.pdf
https://www.chemeurope.com/en/encyclopedia/Isotopes_of_potassium.html
https://answersresearchjournal.org/radioisotope-decay-potassium-40/
https://en.wikipedia.org/wiki/Isotopes_of_potassium
https://pmc.ncbi.nlm.nih.gov/articles/PMC8740523/
http://hpschapters.org/northcarolina/NSDS/potassium.pdf
https://www.nost.edu.au/icms_docs/133854_Radiation_-_Banana_potassium_40.pdf
https://www.chemeurope.com/en/encyclopedia/Isotopes_of_potassium.html
https://en.wikipedia.org/wiki/Isotopes_of_potassium
https://pmc.ncbi.nlm.nih.gov/articles/PMC8740523/
https://stsmith.faculty.anth.ucsb.edu/classes/anth3/courseware/Chronology/09_Potassium_Argon_Dating.html
https://en.wikipedia.org/wiki/Potassium-40
https://www.chemlin.org/isotope/potassium-40
https://www.nost.edu.au/icms_docs/133854_Radiation_-_Banana_potassium_40.pdf
https://en.wikipedia.org/wiki/Potassium-40
https://radioactivity.eu.com/articles/phenomenon/potassium_40
https://en.wikipedia.org/wiki/Isotopes_of_potassium
https://en.wikipedia.org/wiki/Potassium-40
https://www.chemlin.org/isotope/potassium-40
https://pubs.usgs.gov/publication/70207829
https://en.wikipedia.org/wiki/Potassium-40
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b079907?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Electron Capture (EC) to Argon-40 (⁴⁰Ar): In about 10.3% to 11.2% of decays, the K-40

nucleus captures an inner orbital electron, converting a proton into a neutron and emitting a

neutrino.[1][6][13] This process typically leaves the resulting Argon-40 (⁴⁰Ar) nucleus in an

excited state. The nucleus then de-excites by emitting a characteristic and highly energetic

gamma ray with an energy of 1.46 MeV.[1][2]

Positron (β⁺) Emission to Argon-40 (⁴⁰Ar): A very rare decay mode, occurring in only about

0.001% of events, is positron emission, which also produces ⁴⁰Ar.[1][14]

The decay of K-40 to ⁴⁰Ar is the reason for the high abundance of argon in the Earth's

atmosphere (nearly 1%), with 99.6% of atmospheric argon being ⁴⁰Ar.[1]

Beta (β⁻) Decay

Electron Capture (EC) & β⁺ Decay

Potassium-40 (⁴⁰K)
(t½ = 1.248 x 10⁹ years)

Calcium-40 (⁴⁰Ca)
(Stable) ~89.3%

(β⁻ emission)

Argon-40 (⁴⁰Ar*)
(Excited State)

 ~10.7%
(Electron Capture) Argon-40 (⁴⁰Ar)

(Stable)

 ~0.001%
(β⁺ emission)

γ-ray emission
(1.46 MeV)
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Decay pathway of Potassium-40 (K-40).

Experimental Protocols for Determination of K-40
Abundance
The quantification of K-40 and its isotopic ratio relative to other potassium isotopes is critical for

applications like radiometric dating. Several analytical techniques are employed for this

purpose.
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Mass Spectrometry
Mass spectrometry is the primary method for determining the isotopic composition of

potassium. It separates isotopes based on their mass-to-charge ratio.

Thermal Ionization Mass Spectrometry (TIMS): This is a highly precise technique for

measuring isotope ratios.

Sample Preparation: A purified sample of potassium is loaded onto a metal filament (e.g.,

tantalum).

Ionization: The filament is heated in a vacuum, causing the potassium atoms to ionize.

Mass Separation: The resulting ions are accelerated into a magnetic field, which deflects

them according to their mass-to-charge ratio. Lighter isotopes (³⁹K) are deflected more

than heavier ones (⁴¹K).

Detection: Sensitive detectors (Faraday cups) measure the ion currents for each isotope,

allowing for the precise calculation of their ratios.[15]

Multi-Collector Inductively Coupled Plasma Mass Spectrometry (MC-ICP-MS): This

technique is also used for high-precision isotope ratio measurements and can analyze

samples in a solution form.

Sample Introduction: The sample, typically an acidic solution, is introduced into a high-

temperature (6000-10,000 K) argon plasma.

Ionization: The plasma efficiently ionizes the potassium atoms in the sample.

Mass Separation and Detection: Similar to TIMS, the ions are separated by a magnetic

sector and measured simultaneously by multiple detectors.[16] One challenge is

overcoming isobaric interferences, such as from argon hydrides (e.g., ³⁸ArH⁺ on mass 39

and ⁴⁰ArH⁺ on mass 41), which requires high mass resolution or specific plasma settings.

[16]

Direct Counting Methods
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These methods measure the radioactivity of K-40 by detecting the radiation emitted during its

decay.

Gamma Ray Spectrometry: This technique is used to detect the 1.46 MeV gamma rays

emitted following the electron capture decay of K-40 to ⁴⁰Ar.

Detection: A high-purity germanium (HPGe) or sodium iodide (NaI(Tl)) scintillation detector

is used to measure the energy of incoming gamma rays.[17]

Quantification: The number of counts in the 1.46 MeV energy peak is proportional to the

amount of K-40 in the sample. The detector's efficiency must be calibrated using a

standard source to obtain an absolute activity.[7]

Liquid Scintillation Counting: This method is effective for counting both beta and gamma

emissions.

Sample Preparation: The potassium-containing sample (often a salt like KCl or KNO₃) is

dissolved in a "cocktail" containing a scintillating fluid.[7][15]

Detection: When a K-40 atom decays, the emitted beta particle or gamma ray transfers

energy to the scintillator molecules, which then emit photons of light. Photomultiplier tubes

detect these light flashes.

Quantification: The rate of detected flashes is proportional to the K-40 activity. This

technique is highly efficient for beta particles.[7]

The workflow for Potassium-Argon (K-Ar) dating, a key application, relies on separate

measurements of the parent isotope (K-40) and the daughter isotope (Ar-40).
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Sample Processing

Potassium Analysis Argon Analysis

Rock/Mineral Sample
(e.g., Feldspar, Biotite)

Crush & Sieve

Split into Aliquots

Aliquot A Aliquot B

Dissolve in Acid

Measure K concentration
(e.g., Flame Photometry, AAS)

Calculate ⁴⁰K Amount
(using 0.0117% abundance)

Calculate Age
(Using ⁴⁰Ar/⁴⁰K ratio and decay constant)

Fuse in Vacuum
(Release trapped Ar)

Purify Gas
(Remove other gases)

Measure ⁴⁰Ar
(Mass Spectrometry)
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Generalized workflow for conventional K-Ar dating.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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